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Compound of Interest

Compound Name: I-Brd9

Cat. No.: B15623713 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of I-Brd9, a

potent and selective inhibitor of the bromodomain-containing protein 9 (BRD9). Adherence to

these guidelines is critical for ensuring a safe laboratory environment and maintaining the

integrity of your research.

Immediate Safety and Hazard Information
I-Brd9 is classified as acutely toxic if swallowed. Standard laboratory safety protocols should

be strictly followed. All handling of the solid compound should be performed in a certified

chemical fume hood to minimize the risk of inhalation.[1]

Hazard Classification:

Category Classification Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 3 Danger

H301: Toxic if

swallowed
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A multi-layered PPE approach is mandatory when working with I-Brd9 to prevent accidental

exposure.

PPE Category Item Specifications and Use

Eye and Face Protection
Safety Goggles with Side

Shields

Must be worn at all times when

handling the compound to

protect against splashes and

airborne particles.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before and during

use. Change gloves frequently.

[1]

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

personal clothing from

contamination.[1]

Respiratory Protection Chemical Fume Hood

All weighing and handling of

solid I-Brd9 must be conducted

in a certified chemical fume

hood.[1]

Operational and Disposal Plans
A structured workflow is essential for the safe and effective use of I-Brd9.

Handling and Storage
Receipt and Storage: Upon receipt, store the solid I-Brd9 at -20°C in a tightly sealed

container.[2][3][4] The solid is stable for at least four years under these conditions.[2] Stock

solutions should be aliquoted and stored at -80°C for long-term stability (up to 2 years).[5]

Avoid repeated freeze-thaw cycles.[5]
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Preparation of Stock Solutions: Before handling the solid compound, ensure all required PPE

is worn and work is performed in a certified chemical fume hood. Carefully weigh the desired

amount of I-Brd9 powder using an analytical balance with anti-static weighing paper or a

weighing boat.[1] Dissolve the powder in a suitable solvent such as DMSO.[2][3]

Use in Experiments: When treating cell cultures, thaw an aliquot of the stock solution at room

temperature. Prepare the final working concentration by diluting the stock solution in the

appropriate cell culture medium.[1]

Spill and Emergency Procedures
Minor Spills: For minor spills of I-Brd9 solution, absorb the liquid with an inert material (e.g.,

vermiculite, sand). Decontaminate the affected surface by scrubbing with alcohol.[1]

First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

In Case of Skin Contact: Wash with plenty of soap and water.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If Inhaled: Move person into fresh air and keep comfortable for breathing.

Disposal Plan
All materials that have come into contact with I-Brd9, including pipette tips, tubes, gloves, and

cell culture media, should be considered chemical waste.[1] Dispose of this waste in

accordance with local, state, and federal regulations.[1] Consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines.[1]

Quantitative Data Summary
The following tables summarize key quantitative data for I-Brd9.

Physical and Chemical Properties:
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Property Value Source

Molecular Weight 497.55 g/mol [3]

Molecular Formula C₂₂H₂₂F₃N₃O₃S₂ [2][3]

Purity ≥98% [3]

Appearance White to beige powder

Storage (Solid) -20°C [2][3][4]

Stability (Solid) ≥ 4 years [2]

Solubility Data:

Solvent Solubility Source

DMSO ~20-100 mg/mL [3]

DMF ~30 mg/mL [2]

DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [2]

Biological Activity:

Parameter Value Description Source

pIC₅₀ (BRD9) 7.3
Potency of inhibition

against BRD9
[2][3]

pKd (BRD9) 8.7
Dissociation constant

for BRD9
[2]

Selectivity
>700-fold over BET

family

Higher selectivity for

BRD9 compared to

the BET family of

bromodomains

[2]

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO
Preparation: In a certified chemical fume hood, wear all required PPE (safety goggles,

chemical-resistant gloves, and a lab coat).

Weighing: Carefully weigh out 4.98 mg of I-Brd9 powder (Molecular Weight: 497.55 g/mol )

using an analytical balance and anti-static weighing paper.

Dissolving: Transfer the weighed I-Brd9 to a sterile microcentrifuge tube. Add 1 mL of fresh,

anhydrous DMSO.

Mixing: Vortex the solution until the I-Brd9 is completely dissolved. Gentle warming in a

water bath may aid dissolution.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes and store at

-80°C.

Treatment of Cell Cultures
Thawing: Thaw an aliquot of the 10 mM I-Brd9 stock solution at room temperature.

Dilution: Prepare the desired final working concentration by performing serial dilutions of the

stock solution in the appropriate cell culture medium. It is crucial to perform these dilutions

accurately to achieve the desired nanomolar or micromolar concentrations for cellular

assays.

Application: Add the diluted I-Brd9 solution to your cell cultures and gently swirl the plate or

flask to ensure even distribution.

Incubation: Incubate the treated cells for the desired time period as determined by your

experimental design.

Signaling Pathway and Mechanism of Action
I-Brd9 is a selective inhibitor of the bromodomain of BRD9. BRD9 is a component of the

SWI/SNF chromatin remodeling complex, which plays a crucial role in regulating gene

expression by altering the structure of chromatin.[2] The bromodomain of BRD9 recognizes

and binds to acetylated lysine residues on histone tails, a key step in the recruitment of the
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SWI/SNF complex to specific gene promoters and enhancers. By competitively binding to the

BRD9 bromodomain, I-Brd9 prevents this interaction, thereby inhibiting the chromatin

remodeling activity of the SWI/SNF complex at specific genomic loci. This leads to changes in

gene expression, including the downregulation of genes involved in the TGF-β/Activin/Nodal

signaling pathway, which is implicated in cancer progression and embryonic stem cell

regulation.[6]

I-Brd9 Mechanism of Action
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Caption: Mechanism of I-Brd9 action in inhibiting BRD9 function.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15623713?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10681724/
https://www.benchchem.com/product/b15623713?utm_src=pdf-body-img
https://www.benchchem.com/product/b15623713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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